Cas no 2418692-46-1 (3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid)
3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-26630309
- 2418692-46-1
- 3-(azidomethyl)-5-iodo-2,6-dimethylbenzoic acid
- 3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid
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- Inchi: 1S/C10H10IN3O2/c1-5-7(4-13-14-12)3-8(11)6(2)9(5)10(15)16/h3H,4H2,1-2H3,(H,15,16)
- InChI Key: GDQJDEXCMKRYCE-UHFFFAOYSA-N
- SMILES: IC1=CC(CN=[N+]=[N-])=C(C)C(C(=O)O)=C1C
Computed Properties
- Exact Mass: 330.98177g/mol
- Monoisotopic Mass: 330.98177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 51.7Ų
3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26630309-1g |
3-(azidomethyl)-5-iodo-2,6-dimethylbenzoic acid |
2418692-46-1 | 1g |
$0.0 | 2023-09-12 | ||
| Enamine | EN300-26630309-1.0g |
3-(azidomethyl)-5-iodo-2,6-dimethylbenzoic acid |
2418692-46-1 | 1g |
$0.0 | 2023-05-30 |
3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid
Comprehensive Overview of 3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid (CAS No. 2418692-46-1)
3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid (CAS No. 2418692-46-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azidomethyl and iodo functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a benzoic acid backbone, makes it particularly valuable for applications in drug discovery, bioconjugation, and materials science. Researchers are increasingly exploring its potential in click chemistry reactions, a hot topic in modern synthetic chemistry due to its efficiency and selectivity.
The growing interest in 3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid is reflected in its frequent appearance in academic literature and patent filings. Its CAS No. 2418692-46-1 is often searched in databases like SciFinder and Reaxys, highlighting its relevance in cutting-edge research. One of the key reasons for its popularity is its role in the development of targeted therapeutics, a field that has seen exponential growth due to advancements in precision medicine. The compound’s iodo substituent also makes it a candidate for radiolabeling studies, which are critical in imaging and diagnostic applications.
In the context of green chemistry, 3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid is being studied for its potential to reduce waste and improve reaction yields. This aligns with the broader industry trend toward sustainable and eco-friendly synthetic methods. Additionally, its azidomethyl group enables participation in bioorthogonal reactions, a technique widely used in live-cell imaging and proteomics. These applications are frequently discussed in forums and research communities, making the compound a subject of ongoing innovation.
From a commercial perspective, CAS No. 2418692-46-1 is supplied by several specialty chemical manufacturers, catering to the demands of academic and industrial labs. Its pricing and availability are often queried in procurement platforms, underscoring its practical importance. The compound’s stability under various conditions also makes it a reliable choice for long-term studies, further enhancing its appeal. As the scientific community continues to explore its potential, 3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid is poised to remain a key player in advanced chemical research.
Another area where 3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid shines is in the development of small-molecule inhibitors. These inhibitors are crucial for understanding biological pathways and designing new drugs. The compound’s structural features allow for precise modifications, enabling researchers to tailor its properties for specific targets. This capability is particularly relevant in the fight against resistant pathogens, a major concern in global health. By leveraging its benzoic acid core, scientists can create derivatives with enhanced efficacy and reduced side effects.
In summary, 3-(Azidomethyl)-5-iodo-2,6-dimethylbenzoic acid (CAS No. 2418692-46-1) is a multifaceted compound with broad applications in modern science. Its integration into click chemistry, bioorthogonal reactions, and targeted drug delivery systems highlights its versatility. As research progresses, this compound is expected to play an even greater role in addressing some of the most pressing challenges in chemistry and biology. Its continued study will undoubtedly yield new insights and innovations, solidifying its place in the scientific toolkit.
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